Cas no 1805254-31-2 (2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805254-31-2
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4863042
• Update Time: 2025-06-14

2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-7-4(3-14)2-13-5(1-12)6(7)8(10)11/h2-3,8H,1,12H2
• InChI Key： NUGHSSJJHHMQPA-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 0.5
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde

Comprehensive Analysis of 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805254-31-2)

The compound 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805254-31-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent, a difluoromethyl group, and an aminomethyl side chain, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyridine derivatives in modern medicine?" This compound addresses this query by serving as a key building block for bioactive molecules. Its carboxaldehyde functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their enhanced metabolic stability and bioavailability, a hot topic in medicinal chemistry.

From a synthetic perspective, the bromo substituent at the 4-position of the pyridine ring offers opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This aligns with the growing trend of transition-metal-catalyzed reactions in industrial-scale synthesis. Laboratories focusing on heterocyclic chemistry often search for compounds like this to expand their repertoire of halogenated intermediates.

Environmental considerations are also paramount in contemporary chemical research. The compound's potential as a green chemistry intermediate is being explored, given its ability to participate in atom-economical transformations. This aspect resonates with the increasing number of searches for eco-friendly synthetic routes and sustainable pharmaceutical manufacturing. Its well-defined CAS No. 1805254-31-2 ensures precise identification in global chemical databases, addressing another common concern in chemical procurement and regulatory compliance.

In the realm of structure-activity relationship (SAR) studies, this compound's aminomethyl group provides a handle for introducing various pharmacophores. Recent publications have highlighted similar structures in the context of CNS drug development, answering frequent queries about blood-brain barrier permeable compounds. The electron-withdrawing effects of the difluoromethyl and bromo groups create interesting electronic properties that are valuable in computational chemistry and molecular modeling applications.

Quality control aspects are equally important for researchers. The compound's distinct pyridine-5-carboxaldehyde moiety allows for straightforward analytical characterization using techniques like HPLC and NMR spectroscopy, addressing common laboratory challenges in compound purity verification. This characteristic makes it particularly valuable for organizations working on GLP-compliant research and FDA submission packages.

The thermal and chemical stability of 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde has generated interest in material science applications as well. With increasing searches for specialty chemicals for electronic materials, this compound's potential as a precursor for organic semiconductors or coordination complexes is being investigated. The bromopyridine core is known to participate in various ligand design strategies, particularly in catalysis research.

From a commercial perspective, the compound's multifunctional pyridine scaffold answers market demands for high-value chemical intermediates. Suppliers and researchers frequently search for compounds with multiple reactive sites that can streamline synthetic routes, and this molecule perfectly fits that requirement. Its balanced lipophilicity, calculated using modern QSAR parameters, makes it attractive for lead optimization programs in drug discovery.

In conclusion, 2-(Aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1805254-31-2) represents a sophisticated tool for researchers across multiple disciplines. Its structural features address numerous current challenges in organic synthesis, drug discovery, and materials science, while its well-characterized properties facilitate reliable experimental work. As the chemical industry continues to emphasize molecular diversity and synthetic efficiency, compounds like this will undoubtedly play increasingly important roles in scientific advancement.